Cas no 892018-96-1 (2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 892018-96-1
• MF: C₁₄H₁₃N₅O₃S₂
• MW: 363.414719343185
• CID: 6088606
• PubChem ID: 4388891
• Update Time: 2025-11-01

2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-((5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, 2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• AKOS001894816
• 2-{[5-(2-METHOXYPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-N-(5-METHYL-1,3,4-THIADIAZOL-2-YL)ACETAMIDE
• F0594-1741
• 892018-96-1
• 2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C14H13N5O3S2/c1-8-16-18-13(24-8)15-11(20)7-23-14-19-17-12(22-14)9-5-3-4-6-10(9)21-2/h3-6H,7H2,1-2H3,(H,15,18,20)
• InChI Key： LKOCGNTWPZSEGH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CSC1=NN=C(C2=CC=CC=C2OC)O1

Computed Properties

• Exact Mass: 363.04598164g/mol
• Monoisotopic Mass: 363.04598164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Recent Advances in the Study of 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 892018-96-1)

The compound 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 892018-96-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both oxadiazole and thiadiazole moieties, exhibits a unique pharmacological profile that makes it a promising candidate for further investigation. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of antimicrobial and anticancer activities.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its preparation, which involves the condensation of 5-(2-methoxyphenyl)-1,3,4-oxadiazole-2-thiol with 2-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide. This improved synthetic approach has not only increased the yield but also reduced the production of unwanted by-products, making it more suitable for large-scale applications. The structural elucidation of the compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its purity and identity.

In terms of biological activity, recent in vitro studies have demonstrated that 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide exhibits potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve the inhibition of bacterial cell wall synthesis, as evidenced by its ability to disrupt peptidoglycan formation. Additionally, preliminary studies suggest that it may also possess antifungal activity, although further research is needed to confirm this potential.

Another exciting area of research is the compound's anticancer potential. Recent findings indicate that it may act as a selective inhibitor of certain kinases involved in cancer cell proliferation. In particular, it has shown promising activity against breast cancer cell lines, with IC50 values in the low micromolar range. Molecular docking studies have revealed that the compound likely binds to the ATP-binding site of these kinases, thereby inhibiting their activity. These findings have sparked interest in further exploring its potential as a lead compound for the development of novel anticancer agents.

Despite these promising results, several challenges remain. For instance, the compound's pharmacokinetic properties, such as its solubility and metabolic stability, need to be thoroughly investigated to assess its suitability for in vivo applications. Additionally, more comprehensive toxicity studies are required to ensure its safety profile. Future research directions may include the synthesis of derivatives to improve its pharmacological properties and the exploration of its potential in combination therapies.

In conclusion, 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 892018-96-1) represents a promising scaffold for the development of new antimicrobial and anticancer agents. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for further research. However, additional studies are needed to fully elucidate its mechanism of action and optimize its therapeutic potential. This compound exemplifies the ongoing efforts in chemical biology to discover and develop novel bioactive molecules with significant clinical applications.